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Compound of Interest

Compound Name: Methylnaphthalenesulphonic acid

Cat. No.: B3368285 Get Quote

An In-depth Technical Guide on the Health and Safety Hazards of Methylnaphthalenesulfonic

Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known health and safety

hazards associated with methylnaphthalenesulfonic acid. The information is compiled from

publicly available safety data sheets, toxicology databases, and regulatory assessments. It is

intended to inform researchers, scientists, and drug development professionals about the

potential risks and to provide guidance on safe handling and experimental design.

Chemical Identification and Physical Properties
Methylnaphthalenesulfonic acid (C₁₁H₁₀O₃S) is an aromatic sulfonic acid. The properties can

vary depending on the specific isomer. The information in this guide pertains to the general

class of methylnaphthalenesulfonic acids, with specific data provided for isomers where

available.
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Property Value

Molecular Formula C₁₁H₁₀O₃S

Molecular Weight 222.26 g/mol [1]

Synonyms
Methylnaphthalenesulphonic acid, 2-

methylnaphthalene-1-sulfonic acid[1]

CAS Number
41638-59-9, 20776-12-9 (for 2-methyl-1-

naphthalenesulfonic acid)[1]

Hazard Identification and Classification
Methylnaphthalenesulfonic acid is classified as hazardous according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

identified are acute oral toxicity, serious eye irritation, and respiratory tract irritation[1].

GHS Hazard Statements
Based on aggregated data from multiple notifications to the ECHA C&L Inventory, the following

hazard statements apply to methylnaphthalenesulfonic acid[1]:

H302: Harmful if swallowed (Acute toxicity, oral)[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Toxicological Data
Quantitative toxicological data for methylnaphthalenesulfonic acid is limited. Much of the

available data is for related compounds such as naphthalenesulfonic acid, its sodium salts, or

its polymer with formaldehyde. This data is presented for read-across purposes and should be

interpreted with caution.
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Test Species Route Value
Reference
Compound

Acute Oral

Toxicity (LD50)
Mouse Oral 3400 mg/kg

Naphthalenesulf

onic acid,

polymer with

formaldehyde,

sodium salt[2]

Acute Oral

Toxicity (LD50)
Rat Oral > 7,500 mg/kg

4-Amino-1-

naphthalenesulfo

nic acid

Acute Dermal

Toxicity (LD50)
Rabbit Dermal > 16.0 g/kg

Sodium

Polynaphthalene

sulfonate[3]

Repeated Dose

Oral Toxicity

(NOAEL)

Rat Oral

1000 mg/kg body

weight/day (28-

42 days)

Naphthalenesulf

onic acid,

polymer with

formaldehyde

sodium salt[4]

Acute Toxicity
Methylnaphthalenesulfonic acid is classified as harmful if swallowed[1]. Ingestion may cause

gastrointestinal irritation. While a specific oral LD50 for the methyl- derivative is not readily

available, data on a related polymer suggests moderate acute oral toxicity[2].

Skin and Eye Irritation
The compound is classified as causing serious eye irritation[1]. Direct contact with the eyes can

cause redness, pain, and potential damage. Skin contact may also cause irritation[2]. For the

related compound, sodium naphthalenesulfonate, undiluted it was a moderate eye irritant, but

had minimal effects at a 2% concentration[5].

Respiratory System Effects
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Methylnaphthalenesulfonic acid may cause respiratory irritation upon inhalation of dust or

aerosols[1]. Studies on naphthalene and methylnaphthalene have shown that the respiratory

tract is a target organ, with effects including nasal inflammation and lesions[6]. While these

studies were on the parent hydrocarbons, they suggest that the naphthalene moiety could

contribute to respiratory toxicity.

Chronic Toxicity and Carcinogenicity
There is limited data on the chronic toxicity of methylnaphthalenesulfonic acid. A repeated dose

oral toxicity study (OECD 422) on a related polymer, naphthalenesulfonic acid, polymer with

formaldehyde sodium salt, established a No Observed Adverse Effect Level (NOAEL) of 1000

mg/kg/day[4]. In this study, parental toxicity was observed as decreased body weight gain at

the limit dose, but no reproductive or developmental effects were seen[4].

There is no evidence to suggest that naphthalenesulfonic acid formaldehyde condensates are

carcinogenic[4]. A study on a sulfonic acid derivative of 2-naphthylamine showed no

carcinogenicity in mice[7]. However, the carcinogenic potential of methylnaphthalenesulfonic

acid itself has not been thoroughly investigated.

Genotoxicity
The genotoxic potential of methylnaphthalenesulfonic acid has not been extensively studied.

An Ames test on naphthalenesulfonic acid, polymer with formaldehyde, sodium salt was

reported to be negative[4]. Studies on various sulfonic acid esters suggest a potential for

genotoxicity, with some esters testing positive in the Ames test and in vitro micronucleus test[8]

[9].

Experimental Protocols
Detailed experimental protocols for assessing the health and safety hazards of chemicals like

methylnaphthalenesulfonic acid are available through organizations such as the Organisation

for Economic Co-operation and Development (OECD). Below are summaries of key in vitro

protocols relevant to the hazards identified.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)
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This test method is used to predict the skin irritation potential of a chemical by assessing its

cytotoxic effect on a reconstructed human epidermis model[10][11].

Test System: A reconstructed human epidermis model, which consists of normal, human-

derived epidermal keratinocytes cultured to form a multi-layered, differentiated model of the

human epidermis[12].

Procedure:

The test chemical is applied topically to the tissue surface.

The tissue is incubated for a defined period (e.g., 15 to 60 minutes)[12][13].

After exposure, the chemical is removed by rinsing.

The tissue is transferred to fresh medium and incubated for a post-exposure period (e.g.,

42 hours)[14].

Cell viability is determined using a quantitative assay, typically the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay[13].

Prediction Model: The reduction in cell viability compared to a negative control is used to

classify the chemical's irritation potential. A viability of ≤ 50% is typically used as the cut-off to

classify a substance as an irritant[14].

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (OECD 492)
This test method evaluates the potential of a chemical to cause serious eye damage by

measuring its cytotoxic effect on a reconstructed human cornea-like epithelium model.

Test System: A three-dimensional human cornea model (e.g., EpiOcular™) composed of

normal, human-derived epidermal keratinocytes[15].

Procedure:

The test substance is applied topically to the surface of the cornea model.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://jeodpp.jrc.ec.europa.eu/ftp/jrc-opendata/EURL-ECVAM/datasets/DBALM/LATEST/online/DBALM_docs/138_P_In%20vitro%20EpiDermTM%20Skin%20Irritation%20Test.pdf
https://cdnmedia.eurofins.com/eurofins-germany/media/2850525/eurofins-munich_skin-irritation.pdf
https://cdnmedia.eurofins.com/eurofins-germany/media/2850525/eurofins-munich_skin-irritation.pdf
https://www.jacvam.go.jp/files/list/02/02_01_131_P_EpiSkin.pdf
https://www.sterlab-store.com/wp-content/uploads/sop-sterlab-skin-irritation.pdf
https://www.jacvam.go.jp/files/list/02/02_01_131_P_EpiSkin.pdf
https://www.sterlab-store.com/wp-content/uploads/sop-sterlab-skin-irritation.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0030-0011/attachment_11.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3368285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The tissue is incubated for a specific exposure time (e.g., 30 minutes for liquids)[16].

Following exposure, the tissue is rinsed and incubated for a post-incubation period (e.g., 2

hours)[15].

Tissue viability is measured using a colorimetric assay like the MTT assay[15].

Prediction Model: A chemical is classified as an eye irritant if the mean tissue viability is

reduced below a certain threshold (e.g., ≤ 60%) relative to the negative control[16].

Signaling Pathways and Mechanisms of Toxicity
The specific signaling pathways and molecular mechanisms of toxicity for

methylnaphthalenesulfonic acid have not been well-elucidated. However, insights can be drawn

from studies on related compounds.

The respiratory effects of naphthalene are thought to be mediated by its electrophilic

metabolites, which can bind to cellular proteins and deplete glutathione, leading to oxidative

stress and cell injury in the respiratory tract tissues[6]. It is plausible that a similar mechanism

could contribute to the respiratory irritation observed with methylnaphthalenesulfonic acid.

The genotoxicity of some sulfonic acid esters is attributed to their ability to act as alkylating

agents, which can form adducts with DNA[9]. While methylnaphthalenesulfonic acid is not an

ester, the potential for the sulfonate group to influence reactivity and interaction with biological

macromolecules warrants further investigation.

Visualizations
Experimental Workflow for In Vitro Skin Irritation Testing
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Caption: Workflow for assessing skin irritation potential using a reconstructed human epidermis

model.
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Caption: A tiered approach to evaluating the genotoxic potential of a chemical substance.
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Conclusion and Recommendations
Methylnaphthalenesulfonic acid presents several health and safety hazards, primarily related to

acute oral toxicity, and irritation of the eyes and respiratory system. While specific quantitative

toxicological data for this compound is scarce, information from related naphthalenesulfonic

acid derivatives suggests a need for caution in handling. Researchers, scientists, and drug

development professionals should implement appropriate safety measures, including the use of

personal protective equipment (gloves, safety glasses, and respiratory protection if dusts or

aerosols are generated). All work with this chemical should be conducted in a well-ventilated

area. In the absence of comprehensive toxicological data, it is prudent to treat

methylnaphthalenesulfonic acid as a potentially hazardous substance and to minimize

exposure. Further research is needed to fully characterize its toxicological profile, including its

potential for chronic toxicity and genotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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